Cas no 2172355-70-1 (tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate
• CAS No: 2172355-70-1
• MF: C₁₃H₁₇ClFNO₄S
• MW: 337.794785261154
• CID: 6493504
• PubChem ID: 165869023
• Update Time: 2025-05-19

tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate
• EN300-1577644
• 2172355-70-1
• tert-butyl N-[2-(chlorosulfonyl)-1-(4-fluorophenyl)ethyl]carbamate

• Inchi： 1S/C13H17ClFNO4S/c1-13(2,3)20-12(17)16-11(8-21(14,18)19)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,17)
• InChI Key： YLOMSKLKHROUET-UHFFFAOYSA-N
• SMILES： ClS(CC(C1C=CC(=CC=1)F)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 337.0550851g/mol
• Monoisotopic Mass: 337.0550851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate

tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate, with the CAS number 2172355-70-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a chlorosulfonyl substituent, and a 4-fluorophenyl moiety. These structural features contribute to its distinctive chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of chlorosulfonyl-containing compounds in the development of advanced materials. The chlorosulfonyl group, in particular, has been shown to enhance the thermal stability and mechanical properties of polymers. In the case of tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate, this group plays a pivotal role in stabilizing the molecule's structure, making it suitable for high-performance applications.

The 4-fluorophenyl group within the compound introduces additional functionality, such as increased electron-withdrawing effects. This characteristic has been leveraged in recent research to improve the electronic properties of materials. For instance, studies have demonstrated that incorporating this group into polymer backbones can enhance their electrical conductivity, making them ideal for use in flexible electronics and optoelectronic devices.

The tert-butyl group, on the other hand, contributes to the compound's solubility and processability. This feature is particularly advantageous in manufacturing processes where precise control over material properties is essential. Recent advancements in polymer synthesis have utilized this attribute to create materials with tailored mechanical and thermal properties.

In terms of synthesis, tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate is typically prepared through a multi-step reaction sequence involving nucleophilic substitution and carbonylation reactions. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring that the compound meets stringent industrial standards.

The application potential of this compound extends beyond materials science. Recent investigations have explored its role as an intermediate in pharmaceutical synthesis. The unique combination of functional groups within its structure makes it an attractive candidate for drug delivery systems and bioactive molecules.

In conclusion, tert-butyl N-2-(chlorosulfonyl)-1-(4-fluorophenyl)ethylcarbamate represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its structural features, combined with recent research advancements, position it as a key component in the development of next-generation materials and technologies.